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Introduction

Cresol Red (o-cresolsulfonephthalein) is a synthetically derived triarylmethane dye, a
prominent member of the sulfonphthalein family of indicators.[1][2] Its utility in scientific
research is marked by its function as a pH indicator, exhibiting distinct and reversible color
transitions in response to changes in hydrogen ion concentration.[2] This property makes it an
invaluable tool in analytical chemistry, molecular biology, and various industrial processes. This
technical guide provides an in-depth exploration of the chemical properties of Cresol Red,
complete with quantitative data, detailed experimental protocols, and visual representations of
its functional mechanisms and applications.

Core Chemical Properties

Cresol Red is characterized by its dual pH transition ranges, making it a versatile indicator for
both acidic and slightly alkaline conditions.[3] Its chemical structure, featuring a sulfonphthalein
backbone, is the basis for its colorimetric properties.[1]

Table 1: General Chemical Properties of Cresol Red
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Property Value

Chemical Name o-Cresolsulfonephthalein

Cresol Red, 3',3"-

Synonyms ) )
Dimethylphenolsulfonephthalein
CAS Number 1733-12-6
Molecular Formula C21H1805S
Molecular Weight 382.43 g/mol
Appearance Dark green or brown-red powder/crystals
N Sparingly soluble in water; soluble in ethanol
Solubility

and dilute alkalis.

pH Indicator Properties and Mechanism

Cresol Red functions as a weak acid. Its molecular structure undergoes conformational
changes with the gain or loss of protons, leading to alterations in its light absorption spectrum
and, consequently, a visible color change.[4] It exhibits two primary pH transition ranges. The
first occurs in strongly acidic conditions (pH 0.2 to 1.8), transitioning from red to yellow.[3] The
second, more commonly utilized range, is from pH 7.2 to 8.8, where it changes from yellow to a
purplish-red.[5] The pKa for this primary transition is approximately 8.0-8.5.

Table 2: pH Indicator Properties of Cresol Red

pH Range Color Change pKa
0.2-1.8 Red to Yellow ~1.0
7.2-8.8 Yellow to Purplish-Red ~8.0-8.5

Signaling Pathway of Color Change

The color change of Cresol Red is a direct consequence of the protonation state of the
molecule. In acidic solutions, the molecule is in its protonated form, which absorbs light at a
wavelength that appears yellow. As the pH increases and the solution becomes more alkaline,
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the molecule loses a proton, leading to a shift in the electron distribution and a change in the
absorbed wavelength, resulting in a reddish-purple appearance.

Cresol Red pH-Dependent Color Change

Protonated Form (HIn) + OH- Deprotonated Form (In~)
Yellow +H* Purplish-Red

Click to download full resolution via product page
Caption: pH-induced equilibrium of Cresol Red.

Spectrophotometric Data

The distinct absorption spectra of the acidic and basic forms of Cresol Red allow for the
quantitative determination of pH using spectrophotometry.

Table 3: Spectrophotometric Data for Cresol Red

Wavelength of Maximum

Form pH Range
Absorbance (Amax)
Acidic (HI7) <72 ~433 nm
Basic (127) > 8.8 ~573 nm
Isosbestic Point - ~483 nm

Experimental Protocols
Preparation of Cresol Red Indicator Solution (0.1% wiv)

This protocol details the preparation of a stock solution of Cresol Red suitable for use as a pH
indicator in titrations and other applications.

Methodology:

e Weighing: Accurately weigh 0.1 g of Cresol Red powder.
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 Dissolving: Transfer the powder to a clean 100 mL volumetric flask.

o Alkalinization and Solvation: Add 2.65 mL of 0.1 M sodium hydroxide solution and 20 mL of
95% ethanol to the flask. Swirl gently to dissolve the Cresol Red. Warming the mixture

slightly can aid in dissolution.[6]

» Dilution: Once the Cresol Red is completely dissolved, add distilled water to bring the final

volume to 100 mL.

Storage: Store the solution in a well-stoppered bottle at room temperature.

Spectrophotometric Determination of pH

This protocol outlines the use of Cresol Red for the precise measurement of pH in a sample

solution.
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Workflow for Spectrophotometric pH Measurement

Preparation

Prepare Sample Solution Prepare Cresol Red Solution

Measurement

Measure Blank Absorbance
(Sample without indicator)

Add Cresol Red to Sample

Measure Sample Absorbance
(at Amax of acidic and basic forms)

Calculate Absorbance Ratio

i

Calculate pH using Henderson-Hasselbalch Equation

Click to download full resolution via product page

Caption: Spectrophotometric pH determination workflow.

Methodology:

¢ Instrument Setup: Calibrate a spectrophotometer according to the manufacturer's
instructions.
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e Blank Measurement: Fill a cuvette with the sample solution (without Cresol Red) and
measure the absorbance at the Amax of both the acidic and basic forms of Cresol Red
(approximately 433 nm and 573 nm). This serves as the blank.

« Indicator Addition: Add a small, precise volume of the prepared Cresol Red indicator solution
to the sample in the cuvette. Mix thoroughly.

o Sample Measurement: Measure the absorbance of the sample containing the indicator at the
same two wavelengths.

o Calculation: The pH can be calculated using a modified Henderson-Hasselbalch equation
that incorporates the ratio of the absorbances of the two forms of the indicator.

Acid-Base Titration

This protocol describes a general procedure for using Cresol Red as an indicator in an acid-
base titration, for instance, the titration of a weak acid with a strong base.

Methodology:

o Preparation of Analyte: Accurately pipette a known volume of the acidic analyte into a clean
Erlenmeyer flask.

« Indicator Addition: Add 2-3 drops of the Cresol Red indicator solution to the flask. The
solution should turn yellow.

 Titrant Preparation: Fill a burette with a standardized solution of a strong base (e.g., NaOH).
Record the initial volume.

« Titration: Slowly add the titrant from the burette to the analyte in the flask while continuously
swirling the flask to ensure thorough mixing.

o Endpoint Determination: Continue adding the titrant dropwise as the endpoint is approached.
The endpoint is reached when the solution undergoes a distinct and persistent color change
from yellow to purplish-red.[4]

» Volume Recording: Record the final volume of the titrant in the burette.
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o Calculation: Calculate the concentration of the analyte using the volume and concentration of
the titrant and the initial volume of the analyte.

Use as a Tracking Dye in Agarose Gel Electrophoresis

Cresol Red can be used as a visual marker to monitor the progress of electrophoresis.
Methodology:

o Loading Dye Preparation: Incorporate Cresol Red into the loading dye used for preparing
DNA, RNA, or protein samples for gel electrophoresis.

o Sample Loading: Load the samples mixed with the Cresol Red-containing loading dye into
the wells of an agarose or polyacrylamide gel.

o Electrophoresis: Apply an electric field to the gel. The Cresol Red will migrate towards the
anode.

¢ Monitoring Migration: The migration of the Cresol Red band can be visually tracked. In a 1%
agarose gel, Cresol Red migrates at a rate comparable to a DNA fragment of approximately
125 base pairs. This allows for the estimation of the migration progress and prevents the
samples from running off the gel.

Applications in Research and Development

Beyond its fundamental use as a pH indicator, Cresol Red finds applications in several
specialized areas:

e Molecular Biology: It is used as a tracking dye in DNA and RNA gel electrophoresis and is
noted for not inhibiting Tag polymerase, making it suitable for use in PCR applications.[4]

e Pharmaceutical Sciences: Cresol Red can be employed in studies to measure the
hydrophobicity of therapeutic drugs.

o Material Science: Its thermochromic properties, the ability to change color with temperature,
are being explored for the development of temperature-sensitive materials.
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o Cosmetics: The colorimetric properties of Cresol Red are utilized in the formulation of some
cosmetic products.

Conclusion

Cresol Red is a robust and versatile chemical with well-defined properties that make it a staple
in various scientific and industrial laboratories. Its dual-range pH indication, coupled with its
utility in spectrophotometry and as an electrophoresis tracking dye, underscores its importance
in modern research and development. The protocols and data presented in this guide provide a
comprehensive resource for the effective application of Cresol Red in achieving accurate and
reliable experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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